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Introduction
CSP-TTK21 is a novel compound designed for neuroscience research, demonstrating

significant potential in preclinical studies for its neuroprotective and neuroregenerative

properties. It is a small-molecule activator of the CREB-binding protein (CBP) and p300 histone

acetyltransferases (HATs).[1][2][3] To overcome the blood-brain barrier, TTK21 is conjugated to

glucose-based carbon nanospheres (CSP), enabling efficient delivery to the central nervous

system.[1][2][4] This document provides detailed application notes and experimental protocols

for the use of CSP-TTK21 in a research setting.

Mechanism of Action
CSP-TTK21 functions by activating the catalytic activity of CBP and p300, two crucial histone

acetyltransferases that play a pivotal role in regulating gene expression related to synaptic

plasticity, memory formation, and neuronal survival.[3][5] By promoting histone acetylation,

specifically on histone H3 and H4, CSP-TTK21 enhances the transcription of genes associated
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with neuronal health and regeneration.[1][4] This epigenetic modulation has been shown to

ameliorate deficits in models of neurodegenerative diseases and spinal cord injury.[1][5][6]

Signaling Pathway
The proposed signaling pathway for CSP-TTK21 involves its entry into neuronal cells, followed

by the activation of CBP/p300. This leads to increased histone acetylation at the promoter

regions of target genes, resulting in a more open chromatin structure and enhanced

transcription of plasticity-related and regeneration-associated genes.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.medchemexpress.com/ttk21.html
https://www.biorxiv.org/content/10.1101/2023.10.04.560982v2.full.pdf
https://www.medchemexpress.com/ttk21.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9470894/
https://journals.plos.org/plosbiology/article?id=10.1371/journal.pbio.3001310
https://www.benchchem.com/product/b593835/docs?utm_src=pdf-body#preparing-csp-ttk21-solution-for-experimental-use
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593835?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular

Cell Membrane

Cytoplasm Nucleus

CSP-TTK21 CSP-TTK21

Crosses Blood-Brain
Barrier & Cell Membrane CBP/p300Activates HistonesAcetylates Acetylated Histones

(e.g., H3K9ac, H3K27ac, H4K12ac)
Becomes

Increased Transcription of:
- Plasticity-related genes

- Regeneration-associated genes

Promotes

Establish Animal Model
(e.g., SCI, Alzheimer's)

Administer CSP-TTK21 or Vehicle Control
(i.p. or oral)

Behavioral Testing
(e.g., motor function, memory)

Tissue Collection and Processing
(e.g., brain, spinal cord)

Immunohistochemistry/Immunofluorescence
(e.g., for histone acetylation, neuronal markers)

Western Blotting
(e.g., for histone acetylation, protein expression)

qRT-PCR
(for gene expression analysis)

Data Analysis and Interpretation

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b593835/docs?utm_src=pdf-body-img#preparing-csp-ttk21-solution-for-experimental-use
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593835?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. A Novel Activator of CBP/p300 Acetyltransferases Promotes Neurogenesis and Extends
Memory Duration in Adult Mice - PMC [pmc.ncbi.nlm.nih.gov]

3. Glucose derived carbon nanosphere (CSP) conjugated TTK21, an activator of the histone
acetyltransferases CBP/p300, ameliorates amyloid-beta 1-42 induced deficits in plasticity
and associativity in hippocampal CA1 pyramidal neurons - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. biorxiv.org [biorxiv.org]

5. Glucose derived carbon nanosphere (CSP) conjugated TTK21, an activator of the histone
acetyltransferases CBP/p300, ameliorates amyloid‐beta 1–42 induced deficits in plasticity
and associativity in hippocampal CA1 pyramidal neurons - PMC [pmc.ncbi.nlm.nih.gov]

6. CBP/p300 activation promotes axon growth, sprouting, and synaptic plasticity in chronic
experimental spinal cord injury with severe disability | PLOS Biology [journals.plos.org]

To cite this document: BenchChem. [preparing CSP-TTK21 solution for experimental use].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593835/docs#preparing-csp-ttk21-solution-for-
experimental-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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